Cas no 90048-99-0 (6,8-Dioxabicyclo[3.2.1]octane-7-methanamine)

6,8-Dioxabicyclo[3.2.1]octane-7-methanamine structure
90048-99-0 structure
Product Name:6,8-Dioxabicyclo[3.2.1]octane-7-methanamine
CAS No:90048-99-0
MF:C7H13NO2
MW:143.183622121811
CID:811869
PubChem ID:226440
Update Time:2025-04-19

6,8-Dioxabicyclo[3.2.1]octane-7-methanamine Chemical and Physical Properties

Names and Identifiers

    • 6,8-Dioxabicyclo[3.2.1]octane-7-methanamine
    • 6,8-dioxabicyclo[3.2.1]octan-7-ylmethanamine
    • 7,8-dioxabicyclo[3.2.1]oct-6-ylmethanamine
    • NSC16851
    • NSC-16851
    • AKOS006361216
    • 90048-99-0
    • 1-(6,8-Dioxabicyclo[3.2.1]octan-7-yl)methanamine
    • DTXSID90280450
    • Inchi: 1S/C7H13NO2/c8-4-6-5-2-1-3-7(9-5)10-6/h5-7H,1-4,8H2
    • InChI Key: KHEXAWPAJMQYRW-UHFFFAOYSA-N
    • SMILES: O1C2CCCC1C(CN)O2

Computed Properties

  • Exact Mass: 143.095
  • Monoisotopic Mass: 143.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 44.5Ų

Experimental Properties

  • Density: 1.103
  • Boiling Point: 227.8°Cat760mmHg
  • Flash Point: 97.9°C
  • Refractive Index: 1.484
Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.